Cas no 895014-16-1 (N-(4-bromophenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(4-bromophenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 895014-16-1
• MF: C₂₀H₁₆BrN₅O₂
• MW: 438.277342796326
• CID: 6503554
• Update Time: 2025-05-21

N-(4-bromophenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• N-(4-bromophenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• Inchi： 1S/C20H16BrN5O2/c1-13-4-2-3-5-17(13)26-19-16(10-23-26)20(28)25(12-22-19)11-18(27)24-15-8-6-14(21)7-9-15/h2-10,12H,11H2,1H3,(H,24,27)
• InChI Key： OMLABIFUBGCUFQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CN1C=NC2N(C3=CC=CC=C3C)N=CC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-bromophenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

N-(4-bromophenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide: A Comprehensive Overview

The compound with CAS No. 895014-16-1, known as N-(4-bromophenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their unique structural properties and diverse functional groups. The presence of a bromine atom at the para position of the phenyl ring and a methyl group on another phenyl substituent introduces additional complexity and reactivity to the molecule.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery and development. These compounds have shown promising results in targeting various biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain pyrazolo[3,4-d]pyrimidine derivatives exhibit potent anti-proliferative activity against cancer cells by inhibiting key enzymes involved in cell cycle regulation.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. The introduction of the bromine atom at the para position is achieved through electrophilic aromatic substitution reactions under controlled conditions. The methyl group on the phenyl ring is introduced via alkylation or acylation reactions. The final step involves the formation of the acetamide linkage through amide bond formation using appropriate coupling agents.

One of the key features of this compound is its high stability under physiological conditions. This stability makes it an ideal candidate for use in pharmaceutical formulations where long-term stability is required. Additionally, the presence of electron-withdrawing groups such as bromine and carbonyl groups enhances the molecule's ability to interact with biological targets through hydrogen bonding and π-interactions.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have shown that this compound has a high binding affinity for several protein targets, including kinases and proteases. These findings suggest that it could be a potential lead compound for developing novel therapeutic agents.

In terms of applications beyond drug discovery, this compound has also shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to emit light at specific wavelengths when excited by an electric current.

The environmental impact of this compound has also been a subject of recent research. Studies conducted under simulated environmental conditions have shown that it undergoes slow degradation under UV light and microbial action. This information is crucial for assessing its environmental fate and ensuring that its use does not pose significant risks to ecosystems.

In conclusion, N-(4-bromophenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 895014-16-1) is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique structural features and reactivity make it an attractive target for further research and development.